Cas no 898768-83-7 (2',6'-Dimethyl-3-(4-methylphenyl)propiophenone)

• Product Name: 2',6'-Dimethyl-3-(4-methylphenyl)propiophenone
• CAS No: 898768-83-7
• MF: C₁₈H₂₀O
• MW: 252.350805282593
• MDL: MFCD07699621
• CID: 874817
• PubChem ID: 24725736
• Update Time: 2025-05-21

2',6'-Dimethyl-3-(4-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-3-(4-methylphenyl)propan-1-one
• 2',6'-DIMETHYL-3-(4-METHYLPHENYL)PROPIOPHENONE
• MFCD07699621
• AKOS016021592
• 898768-83-7
• DTXSID40644129
• 2',6'-Dimethyl-3-(4-methylphenyl)propiophenone

• MDL： MFCD07699621
• Inchi： 1S/C18H20O/c1-13-7-9-16(10-8-13)11-12-17(19)18-14(2)5-4-6-15(18)3/h4-10H,11-12H2,1-3H3
• InChI Key： JVBHEPQVFQATSF-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CC=1C)CCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 252.15100
• Monoisotopic Mass: 252.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.42730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2',6'-Dimethyl-3-(4-methylphenyl)propiophenone

Research Brief on 2',6'-Dimethyl-3-(4-methylphenyl)propiophenone (CAS: 898768-83-7): Recent Advances and Applications

2',6'-Dimethyl-3-(4-methylphenyl)propiophenone (CAS: 898768-83-7) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug discovery, material science, and synthetic chemistry. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, properties, and emerging applications.

Recent studies have focused on the efficient synthesis of 2',6'-Dimethyl-3-(4-methylphenyl)propiophenone, with researchers optimizing reaction conditions to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic approach using palladium-based catalysts, achieving a yield of over 85% under mild conditions. This advancement addresses previous challenges associated with the compound's synthesis, such as low selectivity and the need for harsh reagents. The study also emphasized the compound's stability under various pH conditions, making it a promising candidate for further pharmaceutical development.

In the realm of drug discovery, 2',6'-Dimethyl-3-(4-methylphenyl)propiophenone has shown potential as a scaffold for designing novel kinase inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in modulating specific kinase pathways implicated in inflammatory diseases. The compound's dimethyl and methylphenyl groups were found to enhance binding affinity to target proteins, while its propiophenone backbone allowed for further structural modifications. These findings suggest its utility in developing next-generation therapeutics with improved selectivity and reduced off-target effects.

Beyond pharmaceutical applications, this compound has also been investigated for its material science properties. Research conducted at the University of Tokyo in 2023 revealed its ability to form stable crystalline structures with tunable optical properties. The study, published in Advanced Materials, highlighted its potential use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The compound's unique electronic configuration, attributed to its conjugated system, enables efficient charge transport, making it a viable candidate for optoelectronic applications.

In conclusion, 2',6'-Dimethyl-3-(4-methylphenyl)propiophenone (CAS: 898768-83-7) represents a versatile compound with broad applications in chemical biology and pharmaceutical research. Recent advancements in its synthesis, coupled with its promising biological and material properties, underscore its potential as a key player in future innovations. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility across multiple disciplines.